Cas no 10415-87-9 (3-Methyl-1-phenyl-3-pentanol)

• Product Name: 3-Methyl-1-phenyl-3-pentanol
• CAS No: 10415-87-9
• MF: C₁₂H₁₈O
• MW: 178.2707
• MDL: MFCD00021825
• CID: 149213
• Update Time: 2023-10-30

3-Methyl-1-phenyl-3-pentanol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, a-ethyl-a-methyl-
• 1-PHENYL-3-METHYL-3-PENTANOL
• B-PHENYLETHYLMETHYLETHYLCARBINOL
• 3-Methyl-1-phenyl-3-pentanol
• (+-)-3-Hydroxy-3-methyl-1-phenyl-pentan
• (+-)-3-hydroxy-3-methyl-1-phenyl-pentane
• 2-Phenethyl-2-butanol
• 3-methyl-1-phenyl-3-pentano
• 3-methyl-1-phenylpentan
• 3-methyl-1-phenylpentan-3-ol
• 3-methyl-5-phenyl-2-pentanol
• 3-methyl-5-phenyl-3-pentanol
• 3-Pentanol,3-methyl-1-phenyl
• FEMA 2883
• Methylethylphenylethyl carbinol
• Phenethylmethylethylcarbinol
• 3-Pentanol, 3-methyl-1-phenyl-
• Pemec
• Phenylethyl methyl ethyl carbinol
• Benzenepropanol, .alpha.-ethyl-.alpha.-methyl-
• FEMA No. 2883
• Benzenepropanol, alpha-ethyl-alpha-methyl-
• alpha-Ethyl-alpha-methylbenzenepropanol
• 3-methyl-1-phenyl-pentan-3-ol
• AEJRTNBCFUOSEM-UHFFFAOYSA-N
• .beta.-Phenylethylmethylethylcarbinol
• Phenylethylme

• MDL： MFCD00021825
• Inchi： 1S/C12H18O/c1-3-12(2,13)10-9-11-7-5-4-6-8-11/h4-8,13H,3,9-10H2,1-2H3
• InChI Key： AEJRTNBCFUOSEM-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2354074

Computed Properties

• Exact Mass: 178.13600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 0.938 g/mL at 25 °C(lit.)
• Boiling Point: 130°C/13mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.511(lit.)
• PSA: 20.23000
• LogP: 2.78020
• FEMA: 2883 | 1-PHENYL-3-METHYL-3-PENTANOL
• Solubility: Not available

3-Methyl-1-phenyl-3-pentanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303+H313
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：SA7624000
• Hazardous Material Identification：
• Safety Term：Moderately toxic by ingestion. A skin irritant. When heated to decomposition it emits acrid smoke and irritating fumes.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether